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Introduction to BAY-876 and GLUT1

BAY-876 is a potent, selective, and orally active inhibitor of Glucose Transporter 1 (GLUT1) with a reported

IC₅₀ of 2 nM [1] [2]. It demonstrates high selectivity, being over 130-fold more selective for GLUT1 than

for other isoforms like GLUT2, GLUT3, and GLUT4 [1] [2]. GLUT1 is frequently overexpressed in various

cancers to fuel the heightened glycolytic metabolism known as the Warburg effect [3] [4]. Inhibiting

GLUT1 with BAY-876 has shown promising anti-tumor effects in models of ovarian, colorectal, head and

neck squamous cell carcinoma (HNSCC), and lung cancers [3] [5] [4].

Key Quantitative Data on BAY-876

The table below summarizes the primary biochemical and cellular data for BAY-876:

Parameter Value / Description Reference

IC₅₀ for GLUT1 2 nM [1] [2]

Selectivity (GLUT1 vs. others) >130-fold selective over GLUT2, GLUT3, GLUT4 [1] [2]

IC₅₀ for other GLUTs GLUT2: 10.08 μM; GLUT3: 1.67 μM; GLUT4: 0.29

μM

[1]
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Parameter Value / Description Reference

In Vitro Anti-Proliferative Effect
(Ovarian Cancer)

25-75 nM (dose-dependent decrease in SKOV-3,
OVCAR-3 cell numbers)

[1] [4]

In Vivo Efficacy (Ovarian Cancer
Xenograft)

1.5 - 4.5 mg/kg/day (oral, dose-dependent tumor
growth inhibition)

[1] [2]

Solubility (DMSO) ~257.5 mg/mL (518.71 mM) [2]

Detailed Experimental Protocols

Here are detailed methodologies for key experiments using BAY-876, as cited in the literature.

Glucose Uptake Assay

This protocol is adapted from studies on HNSCC cells [5].

Principle: Direct measurement of glucose concentration remaining in the cell culture media over
time.

Materials:
Cell Lines: SCC47, RPMI2650 (or other cancer cells of interest).

Reagents: BAY-876 (dissolved in DMSO), culture media (e.g., DMEM), glucose assay kit.
Equipment: Microplate reader.

Procedure:
Cell Seeding: Seed cells in an appropriate multi-well plate and allow them to adhere overnight.

Treatment: Treat cells with a concentration range of BAY-876 (e.g., 10 nM to 100 µM) or a
vehicle control (DMSO) for a set period (e.g., 24 hours) [5].

Media Sampling: Collect media from treated and control wells.
Glucose Measurement: Use a commercial glucose assay kit (e.g., based on glucose oxidase

or hexokinase methods) to measure the glucose concentration in the media samples according
to the manufacturer's instructions.

Calculation: Calculate glucose uptake as the difference between the initial glucose
concentration in the media and the concentration after the treatment period. Normalize the

results to the cell number or total protein content in each well.
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Real-Time Glucose Uptake Measurement with Biosensor

This method provides a direct, real-time measurement of intracellular glucose levels [5].

Principle: Use of a FRET-based glucose biosensor (FLII12Pglu-700uδ6) expressed in live cells.

Materials:
Biosensor: FLII12Pglu-700uδ6 plasmid.

Equipment: Live-cell fluorescence imaging system capable of detecting FRET.
Procedure:

Transfection: Transfect cells with the FLII12Pglu-700uδ6 biosensor plasmid.
Treatment & Imaging: Treat cells with BAY-876 and then add a high-glucose solution (e.g., 25

mM) to the media while simultaneously monitoring the FRET signal in real-time [5].
Analysis: A decrease in the FRET signal corresponds to an influx of glucose. BAY-876
treatment will blunt this signal change, indicating inhibition of glucose uptake.

Cell Viability and Proliferation Assay (MTS)

This method is widely used to assess the anti-proliferative effects of BAY-876 [3].

Principle: Metabolically active cells convert MTS tetrazolium compound into a colored formazan
product.

Materials: CellTiter 96 AQueous One Solution Cell Proliferation Assay (MTS) kit [3].
Procedure:

Cell Seeding: Seed cells (e.g., 5,000 cells/well for HCT116, DLD1 lines) in a 96-well plate [3].
Treatment: After 24 hours, treat cells with a range of BAY-876 concentrations.

Incubation: Incubate for a desired period (e.g., 24-72 hours).
MTS Addition: Add MTS reagent directly to the wells and incubate for 1-4 hours at 37°C.

Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.
Viability is expressed as a percentage relative to the DMSO-treated control group [3].

Signaling Pathways and Mechanisms of Action

BAY-876 primarily exerts its anti-tumor effects by inhibiting glucose transport, but it also influences broader

signaling networks. The following diagram illustrates the key mechanistic pathways.
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Diagram 1: BAY-876 induces cancer cell death through multiple pathways, including metabolic disruption

and enhanced sensitivity to targeted therapies.

Key Application Notes for Researchers
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Proper Controls: Always include a vehicle control (e.g., DMSO at the same concentration used for

BAY-876 solubilization) in every experiment. A positive control, such as a known glycolysis inhibitor, is
also recommended.

Dosing Considerations: BAY-876 is highly potent. In vitro efficacy is often observed in the
nanomolar range (e.g., 25-100 nM) [5] [1] [4]. For in vivo studies, oral doses of 1.5 to 4.5 mg/kg/day
have been effective in mouse xenograft models, though higher doses (4.5 mg/kg) may show toxicity
[1] [2].

Combination Therapy: BAY-876 shows synergistic effects when combined with other agents. It
enhances apoptosis when used with bitter taste receptor (T2R) agonists in HNSCC and sensitizes

lung cancer cells to EGFR tyrosine kinase inhibitors like Osimertinib [5] [6].
Formulation for In Vivo Use: For oral administration in animal studies, BAY-876 can be suspended

in a solution of 0.5% hydroxypropyl methyl cellulose (HPMC) and 0.1% Tween 80 [2]. A novel
microcrystalline formulation for direct intratumoral injection has also been developed to achieve

sustained, localized drug release with reduced systemic side effects [7].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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